Cas no 1020489-48-8 (2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-1,3-benzothiazole)

• Product Name: 2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-1,3-benzothiazole
• CAS No: 1020489-48-8
• MF: C₁₆H₁₇N₅OS
• MW: 327.404081106186
• CID: 5960964
• PubChem ID: 25284699
• Update Time: 2025-10-29

2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-1,3-benzothiazole
• [4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-(1-methylpyrazol-3-yl)methanone
• Methanone, [4-(2-benzothiazolyl)-1-piperazinyl](1-methyl-1H-pyrazol-3-yl)-
• (4-(benzo[d]thiazol-2-yl)piperazin-1-yl)(1-methyl-1H-pyrazol-3-yl)methanone
• F5094-0274
• AKOS024497013
• 1020489-48-8

• Inchi： 1S/C16H17N5OS/c1-19-7-6-13(18-19)15(22)20-8-10-21(11-9-20)16-17-12-4-2-3-5-14(12)23-16/h2-7H,8-11H2,1H3
• InChI Key： HCCBHVRHVQLRDR-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=CC=C3S2)CC1)(C1C=CN(C)N=1)=O

Computed Properties

• Exact Mass: 327.11538136g/mol
• Monoisotopic Mass: 327.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 549.5±60.0 °C(Predicted)
• pka: 5.15±0.10(Predicted)

Additional information on 2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-1,3-benzothiazole

2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1020489-48-8): An Overview

2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1020489-48-8) is a small molecule compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to by its IUPAC name, belongs to the class of benzothiazoles and is characterized by its unique structural features, which include a piperazine ring and a pyrazole moiety. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases.

The chemical structure of 2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1020489-48-8) consists of a benzothiazole core linked to a piperazine ring through a carbonyl group. The piperazine ring is further substituted with a 1-methylpyrazole moiety, which imparts additional functional groups and enhances the compound's pharmacological properties. The combination of these structural elements results in a molecule with high chemical stability and potential biological activity.

Recent studies have highlighted the potential of 2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1020489-48-8) in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving neurodegeneration. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1020489-48-8) has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models of inflammatory diseases. Furthermore, it has shown promise in inhibiting the growth and proliferation of cancer cells by targeting specific signaling pathways involved in cell cycle regulation and apoptosis.

The pharmacokinetic properties of 2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1020489-48-8) have been extensively studied to understand its behavior in biological systems. Research has indicated that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it a suitable candidate for further development as a therapeutic agent. Its ability to cross the blood-brain barrier is particularly noteworthy, as it enhances its potential for treating central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1020489-48-8) in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and support further investigation into its therapeutic potential.

The synthesis of 2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1020489-48-8) involves several well-established chemical reactions, including coupling reactions and functional group transformations. The synthetic route is highly efficient and scalable, making it suitable for large-scale production for both research and commercial purposes.

In conclusion, 2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-y l]- 3-benzothiazole (CAS No. 020489 - - - ) represents an exciting advancement in the field of medicinal chemistry and drug discovery. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutics targeting neurological disorders, inflammatory diseases, and cancer. Ongoing research and clinical trials will continue to elucidate its full potential as a valuable tool in modern medicine.